2-Heptyl butyrate
Cat. No. B1606318
M. Wt: 186.29 g/mol
InChI Key: GTKUPJHQSAPWLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05993879
Procedure details
Butyric anhydride (260 ml, Aldrich) was added to 2-heptanol (162 g, 1.4 mol, Aldrich) over a 1.5 hour period at 100-140° C. The mixture was heated to 160° for 4 hours. The reaction mixture was then cooled, washed with hot water, washed with aqueous sodium carbonate to remove butyric anhydride, dried over sodium sulfate, and then concentrated. Fractional distillation of the crude residue under vacuum provided 1-methylhexyl butyrate (85-110°/78-80 mm Hg, 85% yield), the structure of which was confirmed by mass spectroscopy, nuclear magnetic resonance spectroscopy, and infra red spectroscopy (not shown).
Yield
85%
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([OH:8])[CH2:3][CH2:4][CH2:5][CH2:6][CH3:7]>C(OC(=O)CCC)(=O)CCC>[C:2]([O:8][CH:2]([CH3:1])[CH2:3][CH2:4][CH2:5][CH2:6][CH3:7])(=[O:8])[CH2:3][CH2:4][CH3:5]
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Inputs
Step One
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Name
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|
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Quantity
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162 g
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Type
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reactant
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Smiles
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CC(CCCCC)O
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Name
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Quantity
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260 mL
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Type
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solvent
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Smiles
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C(CCC)(=O)OC(CCC)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated to 160° for 4 hours
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was then cooled
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WASH
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Type
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WASH
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|
Details
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washed with hot water
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WASH
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Type
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WASH
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Details
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washed with aqueous sodium carbonate
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CUSTOM
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Type
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CUSTOM
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Details
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to remove butyric anhydride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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DISTILLATION
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Type
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DISTILLATION
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Details
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Fractional distillation of the crude residue under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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C(CCC)(=O)OC(CCCCC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
